3-(2-methoxyethyl)-1-[2-(methylsulfonyl)ethyl]-3-piperidinecarboxylic acid

• IUPAC Name: 3-(2-methoxyethyl)-1-(2-methylsulfonylethyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C12H23NO5S/c1-18-8-5-12(11(14)15)4-3-6-13(10-12)7-9-19(2,16)17/h3-10H2,1-2H3,(H,14,15)
• InChI Key: BSRQIYWIWMEUHN-UHFFFAOYSA-N
• Canonical SMILES: COCCC1(CCCN(C1)CCS(=O)(=O)C)C(=O)O
• Molecular Formula: C12H23NO5S
• Molecular Weight: 293.38 g/mol

Description

3-(2-methoxyethyl)-1-[2-(methylsulfonyl)ethyl]-3-piperidinecarboxylic acid, also known as ME-MeSO2-ETP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects.

Scientific Research Applications

Antioxidant Capacity Assays

The study by Ilyasov et al. (2020) discusses the ABTS/PP decolorization assay, a method used to measure the antioxidant capacity of compounds. While the focus is on phenolic antioxidants, the methodologies employed could be relevant for assessing the antioxidant potential of "3-(2-methoxyethyl)-1-[2-(methylsulfonyl)ethyl]-3-piperidinecarboxylic acid" if it exhibits similar properties (Ilyasov et al., 2020).

Environmental Fate of Parabens

Haman et al. (2015) review the environmental impact of parabens, focusing on their degradation in aquatic environments. This research is relevant for understanding the environmental behavior and degradation pathways of complex organic molecules, which could include "this compound" under similar conditions (Haman et al., 2015).

Methionine Salvage and Biosynthesis

Research by Sauter et al. (2013) on the methionine salvage pathway and its links to sulfur, ethylene, and polyamine biosynthesis in plants highlights the complex interplay between amino acids and plant growth. This study may inform biotechnological applications of "this compound" in promoting plant health or as a precursor in biosynthetic pathways (Sauter et al., 2013).

Surfactant Environmental Safety

Cowan-Ellsberry et al. (2014) compiled studies on the environmental properties, fate, and toxicity of major surfactant classes, providing a framework for evaluating the environmental impact of new chemicals. Insights from this review could guide the assessment of "this compound" as a potential surfactant or its environmental risk assessment (Cowan-Ellsberry et al., 2014).

Organic Pollutants Treatment

Husain and Husain (2007) review the use of redox mediators in treating organic pollutants, emphasizing the role of enzymes and redox mediators in degrading recalcitrant compounds. This approach could be applicable to the degradation or modification of "this compound" for environmental remediation purposes (Husain & Husain, 2007).